2-[Benzyl(ethyl)amino]-5-acetamidobenzoic acid

• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 5-acetamido-2-[benzyl(ethyl)amino]benzoic acid
• InChI: InChI=1S/C18H20N2O3/c1-3-20(12-14-7-5-4-6-8-14)17-10-9-15(19-13(2)21)11-16(17)18(22)23/h4-11H,3,12H2,1-2H3,(H,19,21)(H,22,23)
• InChI Key: WZIFFPXDNNYKEM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C2=C(C=C(C=C2)NC(=O)C)C(=O)O

Description

2-[Benzyl(ethyl)amino]-5-acetamidobenzoic acid is an organic compound that belongs to the class of benzoic acid derivatives This compound is characterized by the presence of a benzyl group, an ethylamino group, and an acetamido group attached to a benzoic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[Benzyl(ethyl)amino]-5-acetamidobenzoic acid typically involves multi-step organic reactions. One common synthetic route starts with the nitration of benzoic acid to introduce a nitro group. This is followed by reduction to form an amino group, which is then acylated to introduce the acetamido group. The final step involves the alkylation of the amino group with benzyl and ethyl groups under specific reaction conditions, such as the use of appropriate solvents and catalysts .

Industrial Production Methods

In industrial settings, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors, high-pressure conditions, and advanced purification techniques such as crystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

2-[Benzyl(ethyl)amino]-5-acetamidobenzoic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert nitro groups to amino groups or reduce other functional groups present in the molecule.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the benzene ring or other reactive sites.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as hydrogen gas (H₂) with palladium on carbon (Pd/C) or sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines. Substitution reactions can introduce various functional groups onto the benzene ring .

Scientific Research Applications

2-[Benzyl(ethyl)amino]-5-acetamidobenzoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[Benzyl(ethyl)amino]-5-acetamidobenzoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways or interact with receptors to alter cellular signaling .

Comparison with Similar Compounds

Similar Compounds

• 2-[Benzyl(methyl)amino]-5-acetamidobenzoic acid
• 2-[Benzyl(ethyl)amino]-4-acetamidobenzoic acid
• 2-[Phenyl(ethyl)amino]-5-acetamidobenzoic acid

Uniqueness

2-[Benzyl(ethyl)amino]-5-acetamidobenzoic acid is unique due to the specific arrangement of its functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it a valuable compound for various applications .